Cas no 137-50-8 (4,6-Disulfo-1,3-diaminobenzene)

4,6-Disulfo-1,3-diaminobenzene Properties

Names and Identifiers

• 4,6-Diaminobenzene-1,3-disulfonic acid
• meta Phenylenediamine-4,6-Disulfonic Acid
• MPDDSA
• 4,6-diamino-1,3-Benzenedisulfonic acid
• 1,3-diamino-4,6-disulfobenzene
• 1,3-diaminobenzene-4,6-disulphonic acid
• 1,3-phenylenediamine-4,6-disulfonic acid
• 2,4-diaminobenzene-1,5-disulphonic acid
• 4,6-diamino-benzene-1,3-disulfonic acid
• 4,6-Diaminobenzene-1,3-disulphonic acid
• AC1L279H
• AC1Q6WHG
• CTK0I0521
• EINECS 205-298-8
• Jsp002268
• m-Phenylenediamine-4,6-disulfonic acid
• Phenylendiamin-(1.3)-disulfonsaeure-(4.6)
• m-Phenyldiaminodisulfonicacid
• 1,3-Diamino-4,6-disulfonicacid
• Metaphenylenediaminedisulfonicacid
• 4,6-diamino-3-benzenedisulfonicacid
• 3-Benzenedisulfonicacid,4,6-diamino-1
• 3-Phenylenediamine-4,6-disulfonic acid
• Meta phenyldiamine 4:6 disulfonic acid
• 1,3-DIAMINOBENZENE-4,6-DISULFONIC ACID
• M-Phenylenediamine-4,6-disulfonicacid
• 4,6-Diaminobenzene-1,3-disulfonicacid
• DTXSID9059674
• NS00024462
• SCHEMBL427123
• FT-0631802
• 137-50-8
• AKOS015960611
• W-108234
• A807266
• 1,3-PHENYLENEDIAMINE-4,6-DISULFONICACID
• 1,3-Benzenedisulfonic acid, 4,6-diamino-
• YADSWTKOIHUSDX-UHFFFAOYSA-N
• 4,6-diaminobenzene-1,3-disulfonicacid
• 4,6-diaminobenzene-1,3-disulfonic acid
• 4,6-diamino-1,3-benzenedisulfonic acid
• DB-042395
• +Expand

• MDL： MFCD00035900
• InChIKey： YADSWTKOIHUSDX-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H8N2O6S2/c7-3-1-4(8)6(16(12,13)14)2-5(3)15(9,10)11/h1-2H,7-8H2,(H,9,10,11)(H,12,13,14)
• SMILES： O=S(C1=C(N)C=C(N)C(S(=O)(O)=O)=C1)(O)=O

Computed Properties

• Exact Mass: 267.98244
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 267.982
• Heavy Atom Count: 16
• Complexity: 404
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 178A^2

Experimental Properties

• LogP: 2.66840
• PSA: 160.78
• Refractive Index: 1.712
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: Light reddish gray wet block
• Density: 1.922